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Introduction
Methicillin-resistant Staphylococcus aureus (MRSA) poses a significant threat in both

healthcare and community settings, necessitating rapid and accurate identification for effective

patient management and infection control.[1][2] The primary mechanism of methicillin

resistance in S. aureus is the acquisition of the mecA gene, which encodes for a modified

penicillin-binding protein, PBP2' (also known as PBP2a).[1][3] This altered protein has a low

affinity for beta-lactam antibiotics, rendering them ineffective. The PBP2' latex agglutination test

is a rapid, slide-based assay designed for the qualitative detection of PBP2' in S. aureus

isolates, providing a reliable method for identifying MRSA.[1][4][5] This test offers a significant

time advantage over traditional susceptibility testing methods.

Principle of the Assay
The PBP2' latex agglutination test is a type of reverse passive agglutination.[5] The core

principle involves latex particles that are coated with monoclonal antibodies specific to PBP2'.

When a bacterial extract containing PBP2' is mixed with the sensitized latex particles, the

antibodies bind to the PBP2' antigen. This interaction leads to the cross-linking of the latex

particles, resulting in visible clumping or agglutination. If PBP2' is not present in the bacterial

extract, no agglutination will occur, and the suspension will remain smooth. This rapid visual

determination allows for a clear positive or negative result.
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Materials and Reagents
While specific kit components may vary by manufacturer (e.g., Oxoid™, MRSA-Screen™), a

typical PBP2' latex agglutination test kit includes:

Test Latex: Latex particles sensitized with monoclonal antibodies against PBP2'.

Control Latex: Latex particles without the specific monoclonal antibodies (serves as a

negative control to rule out non-specific agglutination).

Extraction Reagents (1 and 2): Reagents for the lysis of bacterial cells to release PBP2'.

Positive Control: A preparation containing a known concentration of PBP2'.

Negative Control: A preparation known to be free of PBP2'.

Test Cards: Disposable cards with reaction circles.

Mixing Sticks: For mixing the reagents and sample on the test card.

Materials required but not provided:

Microbiological loops

Boiling water bath or heat block

Micropipettes

Timer

Vortex mixer

Microcentrifuge tubes

Centrifuge
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The following is a generalized protocol for performing the PBP2' latex agglutination test. Users

should always refer to the specific manufacturer's instructions for the kit being used.

1. Specimen Preparation and Inoculum:

The test should be performed on isolated colonies of Staphylococcus species grown on non-

selective agar media.[1]

For coagulase-negative staphylococci, induction of PBP2' production may be necessary by

exposing the isolate to a methicillin or oxacillin disk prior to testing.[6]

2. PBP2' Extraction:

Using a microbiological loop, collect a sufficient amount of bacterial culture (typically 2-5

colonies).

Suspend the bacterial cells in the provided Extraction Reagent 1 in a microcentrifuge tube.

Lyse the cells by boiling the suspension for a specified time (e.g., 3 minutes).[6][7]

After boiling, cool the tube to room temperature.

Add Extraction Reagent 2 to the lysate and mix thoroughly.[6]

Centrifuge the mixture to pellet the cellular debris.[6]

The supernatant contains the extracted PBP2' antigen and is used for the agglutination test.

3. Agglutination Test Procedure:

Bring all reagents to room temperature before use.

Dispense one drop of the Test Latex into a designated circle on the test card.

In a separate circle, dispense one drop of the Control Latex.

Add a specified volume (e.g., 50 µL) of the prepared bacterial extract (supernatant) to each

of the latex drops.[6]
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Using a clean mixing stick for each circle, mix the bacterial extract and the latex suspension.

Rock the test card gently for a specified period (e.g., 3 minutes) and observe for

agglutination.[6]

4. Interpretation of Results:

Positive Result: Visible agglutination or clumping of the latex particles in the test circle, with

no agglutination in the control circle. This indicates the presence of PBP2' and is

presumptive evidence of MRSA.

Negative Result: No visible agglutination in either the test or control circles. The suspension

remains smooth and milky. This indicates the absence of detectable PBP2'.

Invalid Result: Agglutination is observed in the control circle. This indicates non-specific

agglutination, and the test should be repeated.

Quality Control
A known MRSA strain (e.g., ATCC 33591) should be used as a positive control.

A known methicillin-susceptible S. aureus (MSSA) strain (e.g., ATCC 25923) should be used

as a negative control.

These controls should be run with each new batch of tests or as specified by the laboratory's

quality control procedures.

Performance Characteristics
The performance of PBP2' latex agglutination tests has been evaluated in numerous studies.

The sensitivity and specificity can vary depending on the specific kit, the bacterial isolates

tested, and the growth conditions. A summary of performance data from various studies is

presented below.
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Test Kit
Compariso
n Method

No. of
Isolates

Sensitivity Specificity Reference

MRSA-

Screen
mecA PCR

200 (S.

aureus)
100% 99.2% [4]

MRSA-

Screen
mecA PCR

90 MRSA,

106 MSSA
97% 100% [6]

Oxoid PBP2'

Test

NCCLS

Methods

201 (S.

aureus)
100% 99-100% [1]

Oxoid PBP2'

Test

NCCLS

Methods

724 (S.

aureus)
98.5% 100% [1]

Direct from

Blood Culture

Oxacillin

Screen Agar

70 (S.

aureus)
18% 100% [1][3]
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PBP2' Latex Agglutination Test Workflow

Sample Preparation

Agglutination Assay

Result Interpretation
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both latex drops
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Clumping
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Click to download full resolution via product page

Caption: Workflow of the PBP2' latex agglutination test for MRSA detection.
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Limitations
The test should only be performed on isolates identified as Staphylococcus.[6]

Some strains of MRSA may not express detectable levels of PBP2' without induction,

potentially leading to false-negative results.[6]

The test is not intended for the direct detection of MRSA from clinical specimens such as

blood cultures, where it has shown poor sensitivity.[1][3]

As with any diagnostic test, results should be interpreted in conjunction with the patient's

clinical history and other laboratory findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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